2-(3-Tert-butylphenyl)acetic acid

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-(3-tert-butylphenyl)acetic acid
• InChI: InChI=1S/C12H16O2/c1-12(2,3)10-6-4-5-9(7-10)8-11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key: DJSMFDOYDCEXMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1)CC(=O)O

Description

2-(3-Tert-butylphenyl)acetic acid is a phenylacetic acid derivative characterized by a tert-butyl group (-C(CH₃)₃) at the meta position of the benzene ring and an acetic acid (-CH₂COOH) group directly attached to the aromatic core.

Comparison with Similar Compounds

Structural and Electronic Effects

2-(3-Tert-butylphenyl)acetic Acid vs. (3-tert-Butylphenoxy)acetic Acid

• Structural Difference: The target compound has a phenyl-acetic acid linkage, whereas (3-tert-butylphenoxy)acetic acid () features an oxygen atom bridging the phenyl and acetic acid groups.
• Electronic Effects: The phenoxy group introduces electron-withdrawing resonance effects, reducing electron density on the aromatic ring compared to the direct phenyl linkage. This difference alters acidity; the phenoxy derivative likely has a lower pKa due to enhanced stabilization of the conjugate base.

2-(3-Tert-butylphenyl)acetic Acid vs. 2-(3-Bromo-4-methoxyphenyl)acetic Acid

• Substituent Impact : The bromo (electron-withdrawing) and methoxy (electron-donating) groups in the latter () create opposing electronic effects. The tert-butyl group in the target compound is purely electron-donating, increasing electron density at the phenyl ring.
• Acidity : The bromo group in 2-(3-Bromo-4-methoxyphenyl)acetic acid enhances the acidity of the carboxylic acid (pKa ~2–3) compared to the tert-butyl analog (estimated pKa ~4–5).

2-(3-Tert-butylphenyl)acetic Acid vs. Triphenylacetic Acid

• Steric Effects : Triphenylacetic acid () has three bulky phenyl groups, causing significant steric hindrance. In contrast, the tert-butyl group in the target compound provides moderate bulk, balancing solubility and reactivity.
• Crystal Packing : Triphenylacetic acid’s steric bulk likely disrupts hydrogen-bonded networks, whereas the tert-butyl analog may form dimeric structures via O–H⋯O interactions, as seen in 2-(3-Bromo-4-methoxyphenyl)acetic acid ().

Physicochemical Properties

Compound	Substituents	Molecular Weight (g/mol)	Melting Point (K)	Key Properties
2-(3-Tert-butylphenyl)acetic acid	3-tert-butyl	206.27	N/A	Moderate solubility, electron-donating
2-(3-Bromo-4-methoxyphenyl)acetic acid	3-Br, 4-OMe	245.06	386.3–387.2	Strong H-bonding (R₂²(8) motif)
Triphenylacetic acid	3×Ph	318.37	N/A	High steric hindrance, low solubility
[3-(Boc-amino-methyl)-phenyl]-acetic acid	3-Boc-NHCH₂	279.33	N/A	Protected amine, enhanced lipophilicity